Cas no 862974-65-0 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-amine)

• Product Name: N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-amine
• CAS No: 862974-65-0
• MF: C₁₄H₇ClFN₃S₃
• MW: 367.87188076973
• CID: 6028367
• PubChem ID: 7109954
• Update Time: 2025-10-30

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-amine
• N-(4-(5-chlorothiophen-2-yl)thiazol-2-yl)-4-fluorobenzo[d]thiazol-2-amine
• 2-Benzothiazolamine, N-[4-(5-chloro-2-thienyl)-2-thiazolyl]-4-fluoro-
• N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]-4-fluoro-1,3-benzothiazol-2-amine
• F0646-1614
• AKOS024591024
• 862974-65-0
• SBI-0211926.0001
• AB00670828-01

• Inchi： 1S/C14H7ClFN3S3/c15-11-5-4-9(21-11)8-6-20-13(17-8)19-14-18-12-7(16)2-1-3-10(12)22-14/h1-6H,(H,17,18,19)
• InChI Key： LAHKACHHQPQUDO-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(F)=C2N=C1NC1=NC(C2SC(Cl)=CC=2)=CS1

Computed Properties

• Exact Mass: 366.9474666g/mol
• Monoisotopic Mass: 366.9474666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.628±0.06 g/cm3(Predicted)
• Boiling Point: 535.2±60.0 °C(Predicted)
• pka: 1.22±0.10(Predicted)

Additional information on N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-amine

N-4-(5-Chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-Amine: A Comprehensive Overview

The compound with CAS number 862974-65-0, known as N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl-4-fluoro-1,3-benzothiazol-2-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core, a thiazole moiety, and a chlorothiophene substituent. The presence of these functional groups makes it a versatile compound with unique electronic and optical properties.

Recent studies have highlighted the importance of such heterocyclic compounds in the development of advanced materials. For instance, researchers have explored the use of benzothiazole derivatives in the creation of efficient organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of the 5-chlorothiophen group in this compound adds an additional layer of functionality, enhancing its electron-withdrawing properties and improving its compatibility with other organic semiconductors.

The synthesis of N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-based compounds has been optimized through various methodologies. One notable approach involves the use of click chemistry principles to facilitate the formation of stable carbon-sulfur bonds. This method not only enhances the yield but also ensures high purity, making it suitable for large-scale production.

In terms of applications, this compound has shown promise in the field of biotechnology. Its ability to act as a fluorescent probe for detecting specific biomolecules has been demonstrated in recent experiments. The fluorogenic properties of this compound are attributed to its unique conjugation pattern, which allows for efficient energy transfer and minimal background interference.

Furthermore, the integration of this compound into polymer matrices has been explored for developing advanced sensors. Its sensitivity to environmental changes, such as temperature and pH levels, makes it an ideal candidate for real-time monitoring systems. Researchers have also investigated its potential as a building block for creating supramolecular assemblies, which could find applications in drug delivery systems and catalysis.

Despite its numerous advantages, the practical implementation of this compound faces certain challenges. One critical aspect is its stability under harsh conditions, particularly in high-humidity environments. Ongoing research is focused on modifying its structure to enhance its durability without compromising its inherent properties.

In conclusion, the compound with CAS number 862974-65-0 represents a cutting-edge advancement in organic chemistry. Its diverse applications span across electronics, biotechnology, and materials science, making it a subject of intense interest for both academic and industrial researchers. As new insights into its properties continue to emerge, this compound is poised to play a pivotal role in shaping future technological innovations.